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Compound of Interest

Compound Name: Lturm34

Cat. No.: B608666 Get Quote

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction
Lturm34 is a potent and selective inhibitor of DNA-dependent protein kinase (DNA-PK), a key

enzyme in the non-homologous end joining (NHEJ) pathway of DNA double-strand break

repair. With an IC50 of 34 nM for DNA-PK, Lturm34 demonstrates significant selectivity over

Class I PI3K isoforms.[1][2] Its ability to induce antiproliferative effects in a variety of tumor cell

lines makes it a valuable tool for cancer research and drug development.[1] This document

provides detailed protocols for the preparation, storage, and handling of Lturm34 stock

solutions for in vitro laboratory use.

Lturm34 Properties
A summary of the key chemical and physical properties of Lturm34 is presented in the table

below.
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Property Value Source

Molecular Weight 414.48 g/mol [1]

Formula C₂₄H₁₈N₂O₃S

Appearance White to off-white solid [3]

Purity ≥98%

CAS Number 1879887-96-3 [1]

Solubility and Storage
Proper dissolution and storage are critical for maintaining the stability and activity of Lturm34.

Parameter Recommendation Source

Recommended Solvent Dimethyl sulfoxide (DMSO) [1]

Solubility in DMSO
≥ 50 mM (e.g., 60 mg/mL, 82

mg/mL)

Storage of Powder -20°C for up to 3 years [1]

Storage of Stock Solution
-80°C for up to 1 year or -20°C

for shorter periods
[1]

Note: It is highly recommended to use anhydrous, high-purity DMSO to prepare stock solutions.

DMSO is hygroscopic, and the presence of water can affect the solubility and stability of the

compound. Aliquoting the stock solution into single-use volumes is advised to avoid repeated

freeze-thaw cycles.[1]

Experimental Protocols
Preparation of a 10 mM Lturm34 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Lturm34 in DMSO. This

concentration is a common starting point for subsequent dilutions for various in vitro assays.

Materials:
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Lturm34 powder

Anhydrous dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance

Procedure:

Equilibrate Reagents: Allow the vial of Lturm34 powder and the DMSO to come to room

temperature before opening to prevent condensation.

Weigh Lturm34: Accurately weigh out the desired amount of Lturm34 powder using an

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.145

mg of Lturm34 (Molecular Weight = 414.48 g/mol ).

Dissolution: Add the appropriate volume of DMSO to the Lturm34 powder. For the example

above, add 1 mL of DMSO.

Solubilization: Vortex the solution thoroughly until the Lturm34 powder is completely

dissolved. Gentle warming in a water bath (not exceeding 37°C) or sonication can be used to

aid dissolution if necessary.[1] Visually inspect the solution to ensure there are no visible

particles.

Aliquoting: Dispense the stock solution into sterile, single-use aliquots in microcentrifuge

tubes. The volume of the aliquots should be based on the typical experimental needs to

minimize waste and repeated freeze-thaw cycles.

Storage: Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-

term storage.[1]

Preparation of Working Solutions
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For cell-based assays, the high concentration of DMSO in the stock solution can be toxic to

cells. Therefore, it is crucial to dilute the stock solution to a working concentration where the

final DMSO concentration is typically below 0.5%.

Procedure:

Thaw Stock Solution: Thaw a single aliquot of the 10 mM Lturm34 stock solution at room

temperature.

Intermediate Dilutions (Optional): Depending on the desired final concentration, it may be

necessary to perform one or more serial dilutions of the stock solution in DMSO or the

appropriate cell culture medium.

Final Dilution: Directly add the required volume of the Lturm34 stock or intermediate dilution

to the pre-warmed cell culture medium to achieve the desired final concentration. Mix well by

gentle pipetting or inversion.

DMSO Control: Prepare a vehicle control by adding the same volume of DMSO (without

Lturm34) to the cell culture medium as was used for the highest concentration of the

inhibitor. This is essential to account for any effects of the solvent on the experimental

system.

Example Dilution: To prepare a 10 µM working solution from a 10 mM stock, you would perform

a 1:1000 dilution. For instance, add 1 µL of the 10 mM stock solution to 999 µL of cell culture

medium.

Application Notes
Lturm34 is a potent inhibitor of the DNA-PK signaling pathway, which plays a critical role in the

repair of DNA double-strand breaks through non-homologous end joining (NHEJ). Inhibition of

this pathway can lead to the accumulation of DNA damage and subsequent cell death,

particularly in cancer cells that are often more reliant on specific DNA repair pathways.

The IC50 of Lturm34 against DNA-PK is 34 nM.[1] For enzymatic assays, a concentration

range around this IC50 value would be appropriate. For cell-based assays, the effective

concentration can vary depending on the cell line and the specific assay being performed. It is

recommended to perform a dose-response experiment, typically starting from the nanomolar to

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b608666?utm_src=pdf-body
https://www.benchchem.com/product/b608666?utm_src=pdf-body
https://www.benchchem.com/product/b608666?utm_src=pdf-body
https://www.benchchem.com/product/b608666?utm_src=pdf-body
https://www.benchchem.com/product/b608666?utm_src=pdf-body
https://www.targetmol.com/compound/lturm34
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608666?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


the low micromolar range, to determine the optimal working concentration for your specific

experimental setup. For example, Lturm34 has been shown to inhibit the proliferation of the

HOP-92 non-small cell lung cancer cell line by 54%.[1]
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Caption: DNA-PK's role in the Non-Homologous End Joining (NHEJ) pathway and its inhibition

by Lturm34.

Experimental Workflow for Lturm34 Stock Solution
Preparation
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Caption: Workflow for preparing Lturm34 stock solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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